Cas no 105175-00-6 (3-Bromo-5-isoxazoleethanol)

• Product Name: 3-Bromo-5-isoxazoleethanol
• CAS No: 105175-00-6
• MF: C₅H₆BrNO₂
• MW: 192.010640621185
• MDL: MFCD09025786
• CID: 1076858
• PubChem ID: 13802085
• Update Time: 2025-04-20

3-Bromo-5-isoxazoleethanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(2-hydroxyethyl)isoxazole
• 3-bromo-5-Isoxazoleethanol
• 3-bromo-5-(2-hydroxyethyl)-isoxazole
• 3-Bromo-5-hydroxyethylisoxazole
• 5-Isoxazoleethanol, 3-bromo-
• AGN-PC-00O1Q3
• CTK8A3762
• 2-(3-Bromo-isoxazol-5-yl)-ethanol
• AKOS006344228
• EN300-223735
• 105175-00-6
• 2-(3-Bromoisoxazol-5-yl)ethanol
• 2-(3-Bromo-5-isoxazolyl)ethanol
• 2-(3-Bromo-1,2-oxazol-5-yl)ethan-1-ol
• SB30399
• CS-0112262
• SY198170
• DB-059304
• 2-(3-bromoisoxazol-5-yl)ethan-1-ol
• AT19717
• W-204547
• 2-(3-bromo-1,2-oxazol-5-yl)ethanol
• SCHEMBL10341846
• MFCD09025786
• DTXSID70549890
• C5H6BrNO2
• 3-Bromo-5-isoxazoleethanol

• MDL： MFCD09025786
• Inchi： 1S/C5H6BrNO2/c6-5-3-4(1-2-8)9-7-5/h3,8H,1-2H2
• InChI Key： DNJLIZMLXUFWFE-UHFFFAOYSA-N
• SMILES： BrC1C=C(CCO)ON=1

Computed Properties

• Exact Mass: 190.95818
• Monoisotopic Mass: 190.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26

3-Bromo-5-isoxazoleethanol Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides